Cas no 1353981-73-3 ([1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1353981-73-3
• MF: C₁₅H₂₇ClN₂O₃
• MW: 318.839483499527
• CID: 2160288
• Update Time: 2025-05-21

[1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-chloroacetyl)pyrrolidin-3-yl)methyl)(isopropyl)carbamate
• AM94477
• [1-(2-Chloroacetyl)pyrrolidin-3-ylmethyl]isopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H27ClN2O3/c1-11(2)18(14(20)21-15(3,4)5)10-12-6-7-17(9-12)13(19)8-16/h11-12H,6-10H2,1-5H3
• InChI Key： XGHFHVPFEYSZPD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CN(C(=O)OC(C)(C)C)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester

Compound CAS No. 1353981-73-3: A Comprehensive Overview

The compound with CAS No. 1353981-73-3, named [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a chloroacetyl group and an isopropyl carbamate moiety protected as a tert-butyl ester. The combination of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in drug discovery and development. The pyrrolidine core, a five-membered nitrogen-containing ring, is known for its stability and ability to participate in various reactions, including nucleophilic substitutions and cyclizations. The presence of the chloroacetyl group introduces electrophilic character, enabling it to act as a reactive site for nucleophilic attacks. This feature is particularly valuable in the synthesis of bioactive molecules, where controlled reactivity is crucial.

The isopropyl carbamate group attached to the pyrrolidine ring adds another layer of functionality. Carbamates are widely used in organic synthesis due to their ability to act as leaving groups or as protective moieties. In this compound, the carbamate is further protected as a tert-butyl ester, which enhances its stability during synthesis and storage. This protection strategy is commonly employed in multi-step synthesis to prevent unwanted side reactions and ensure high yields.

Recent studies have explored the application of similar compounds in the development of enzyme inhibitors and modulators. For instance, researchers have reported that analogs of this compound exhibit potent inhibitory activity against certain proteases, making them promising candidates for antiviral and anticancer therapies. The ability to fine-tune the substituents on the pyrrolidine ring allows for the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic acyl substitutions and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high purity levels. Additionally, computational chemistry tools have been employed to predict the most favorable reaction pathways and optimize synthetic routes.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, derivatives of this compound have been investigated as potential precursors for polymer materials with tailored mechanical and thermal properties. The ability to introduce functional groups at specific positions on the pyrrolidine ring enables the design of materials with enhanced performance characteristics.

From an environmental perspective, researchers have examined the biodegradation pathways of similar compounds to assess their ecological impact. Studies indicate that under aerobic conditions, these compounds undergo hydrolysis and subsequent microbial degradation, reducing their persistence in the environment. This information is critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 1353981-73-3 represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combining a reactive chloroacetyl group with a stable pyrrolidine core and a protective tert-butyl ester, positions it as a valuable tool in modern synthetic chemistry. Ongoing research continues to uncover new opportunities for its use, underscoring its importance in advancing scientific innovation.